Cas no 146135-18-4 (benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate)

• Product name: benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate
• CAS No: 146135-18-4
• MF: C₂₆H₂₂ClN₅O₃
• MW: 487.94
• CID: 834792
• PubChem ID: 13953710

benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)-, phenylmethyl ester (9CI)
• benzyl N-(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)carbamate
• TUWDLUFFAHHNEF-UHFFFAOYSA-N
• Carbamic acid, N-(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)-, phenylmethyl ester
• CHEMBL2153434
• phenylmethyl N-(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)carbamate
• GTPL7514
• Carbamic acid,(1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)-,phenylmethyl ester
• SCHEMBL9470080
• phenylmethyl (1-methyl-6-phenyl-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepin-4-yl)carbamate
• phenylmethyl N-(1-methyl-6-phenyl-4H-(1,2,4)triazolo(4,3-a)(1,4)benzodiazepin-4-yl)carbamate
• BDBM50260088
• GW841819X
• Q27077957
• 146135-18-4
• benzyl (1-methyl-6-phenyl-4hbenzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate
• KB-75882
• benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate

• Inchi： 1S/C25H21N5O2/c1-17-28-29-24-23(27-25(31)32-16-18-10-4-2-5-11-18)26-22(19-12-6-3-7-13-19)20-14-8-9-15-21(20)30(17)24/h2-15,23H,16H2,1H3,(H,27,31)
• InChI Key： TUWDLUFFAHHNEF-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NC1N=C(C2=CC=CC=C2)C2=CC=CC=C2N2C(C)=NN=C21

Computed Properties

• Exact Mass: 423.16952493g/mol
• Monoisotopic Mass: 423.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Color/Form: Solid powder

benzyl (R)-(6-(4-chlorophenyl)-8-methoxy-1-methyl-4H-benzo[f][1,2,4]triazolo[4,3-a][1,4]diazepin-4-yl)carbamate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).